Cas no 1233643-88-3 ((2R,3R,4S)-3-acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate)

• Product Name: (2R,3R,4S)-3-acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate
• CAS No: 1233643-88-3
• MF: C₂₁H₃₈N₄O₉
• MW: 490.547826290131
• CID: 2854471
• PubChem ID: 46919879
• Update Time: 2024-11-04

(2R,3R,4S)-3-acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• Inavir
• Laninamivir Octanoate Monohydrate
• MCG28BI87W
• lo
• (2R,3R,4S)-3-Acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid monohydrate (203120-46-1, anhydride) (2R,3R,4S)-3-Acetamido-4-guanidino-2-((1S,2R)-3-hydroxy-1-methoxy-2-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid monohydrate (1010069-63-2, anhydride)
• LANINAMIVIR OCTANOIC ACID ESTER HYDRATE [MI]
• DTXSID70153991
• HY-14818C
• (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-2-hydroxy-1-methoxy-3-octanoyloxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid;hydrate
• LANINAMIVIR OCTANOATE HYDRATE [JAN]
• (2R,3R,4S)-3-Acetamido-4-guanidino-2-[(1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl]-3,4-dihydro-2H-pyran-6-carboxylic acid monohydrate [203120-46-1, anhydride] (2R,3R,4S)-3-Acetamido-4-guanidino-2-[(1S,2R)-3-hydroxy-1-methoxy-2-(octanoyloxy)propyl]-3,4-dihydro-2H-pyran-6-carboxylic acid monohydrate [1010069-63-2, anhydride]
• (2R,3R,4S)-3-ACETAMIDO-4-GUANIDINO-2-((1R,2R)-2-HYDROXY-1-METHOXY-3-(OCTANOYLOXY)PROPYL)-3,4-DIHYDRO-2H-PYRAN-6-CARBOXYLIC ACID MONOHYDRATE
• SCHEMBL17728099
• D09547
• LANINAMIVIR OCTANOATE MONOHYDRATE [WHO-DD]
• Q27283864
• Laninamivir octanoate hydrate (JAN)
• UNII-MCG28BI87W
• Laninamivir octanoate (hydrate)
• LANINAMIVIR OCTANOATE HYDRATE, (+)-
• Laninamivir octanoate hydrate
• 1233643-88-3
• CS-0136736
• AKOS032954249
• LANINAMIVIR OCTANOIC ACID ESTER HYDRATE
• DTXCID3076482
• (2R,3R,4S)-3-acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate

• Inchi： 1S/C21H36N4O8.H2O/c1-4-5-6-7-8-9-16(28)32-11-14(27)18(31-3)19-17(24-12(2)26)13(25-21(22)23)10-15(33-19)20(29)30;/h10,13-14,17-19,27H,4-9,11H2,1-3H3,(H,24,26)(H,29,30)(H4,22,23,25);1H2/t13-,14+,17+,18+,19+;/m0./s1
• InChI Key： IBFFAVWCRFPPNZ-QZAMVOJNSA-N
• SMILES： [C@@H]1([C@H](OC)[C@H](O)COC(=O)CCCCCCC)OC(C(O)=O)=C[C@H](/N=C(\N)/N)[C@H]1NC(=O)C.[H]O[H]

Computed Properties

• Exact Mass: 490.26387880g/mol
• Monoisotopic Mass: 490.26387880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 723
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Solid powder

(2R,3R,4S)-3-acetamido-4-guanidino-2-((1R,2R)-2-hydroxy-1-methoxy-3-(octanoyloxy)propyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate Security Information

• Signal Word：Warning
• Storage Condition：(BD767925)